Cas no 1936651-54-5 (5-Iodoquinazolin-2-amine)

• Product Name: 5-Iodoquinazolin-2-amine
• CAS No: 1936651-54-5
• MF: C₈H₆IN₃
• MW: 271.057813167572
• CID: 5716260
• PubChem ID: 92134287
• Update Time: 2023-10-15

5-Iodoquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Iodoquinazolin-2-amine
• SCHEMBL19662784
• 1936651-54-5
• 2-Quinazolinamine, 5-iodo-

• Inchi： 1S/C8H6IN3/c9-6-2-1-3-7-5(6)4-11-8(10)12-7/h1-4H,(H2,10,11,12)
• InChI Key： RKIWGTSBHLQOOI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C1=CN=C(N)N=2

Computed Properties

• Exact Mass: 270.96064g/mol
• Monoisotopic Mass: 270.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 2.017±0.06 g/cm3(Predicted)
• Boiling Point: 446.5±37.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)